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Compound of Interest

Compound Name: 1-Methylpentyl acrylate
CAS No.: 51443-71-1
Cat. No.: B12643921
Get Quote
. J

Executive Summary & Chemical Identity

1-Methylpentyl acrylate, widely known in industrial and academic circles as 2-hexyl acrylate,
is a secondary alkyl ester of acrylic acid. It serves as a specialized monomer in the synthesis of
pressure-sensitive adhesives (PSAs) and amphiphilic copolymers, offering a balance between
the hardness of methyl acrylates and the tackiness of n-octyl acrylates due to its branched alkyl
tail.

This guide provides a comprehensive spectroscopic analysis (NMR, IR, MS) of the molecule.
Where specific isomer data is proprietary, assignments are derived from high-fidelity homolog
data (2-hexanol and sec-butyl acrylate) using standard substituent chemical shift additivity
rules.

Chemical Profile
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Property Detail

IUPAC Name Hexan-2-yl prop-2-enoate

2-Hexyl acrylate; Acrylic acid 1-methylpentyl
Common Synonyms )
ester

19485-03-1 (also ref. 51443-71-1 for specific

chiral forms)

CAS Number

Molecular Formula

Molecular Weight 156.22 g/mol

Structure

Mass Spectrometry (MS) Analysis

Methodology: Electron lonization (El), 70 eV.[1]

The mass spectrum of 1-methylpentyl acrylate is characterized by a weak molecular ion and
dominant fragmentation driven by the acrylate group and the secondary alkyl chain.

Key Fragmentation Pathways

» Alpha-Cleavage (Acyl-Oxygen): The bond between the carbonyl carbon and the ether
oxygen is susceptible to cleavage, yielding the acryloyl cation (

).
» McLafferty Rearrangement: A classic pathway for acrylates involving the transfer of a

-hydrogen from the alkyl chain to the carbonyl oxygen, resulting in the elimination of a
neutral alkene (2-hexene) and the formation of the acrylic acid radical cation (m/z 72).

o Alkyl Fragmentation: Loss of the alkyl chain (

) or fragments thereof.

MS Data Table
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Visualization: Fragmentation Pathway
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Caption: Primary fragmentation pathways for 1-methylpentyl acrylate under Electron

lonization (EI).
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Infrared Spectroscopy (IR)

Methodology: ATR-FTIR (Attenuated Total Reflectance).

The IR spectrum confirms the ester functionality and the unsaturation of the acrylate group.

Wavenumber (

Intensity Assignment Notes
)
Alkyl chain (
C-H Stretch (
2960 - 2860 Medium
)
, CH).
Ester carbonyl.
1720 - 1735 Strong C=0 Stretch Characteristic acrylate

band.

Vinyl group. Often
1635 - 1640 Medium C=C Stretch split or accompanied

by overtone.

Characteristic of vinyl

1405 - 1410 Medium =CH2 Scissoring
acrylates.
Ester linkage
1190 - 1200 Strong C-O-C Stretch )
(asymmetric).
Trans vinyl hydrogen
985 Strong =CH Out-of-plane )
wagging.
810 Medium =CH2 Out-of-plane Twisting deformation.

Nuclear Magnetic Resonance (NMR)

Methodology: 300 MHz or higher, Solvent

, TMS internal standard (

0.00).
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The NMR spectrum is the definitive tool for distinguishing the 1-methylpentyl isomer from the
linear n-hexyl or branched 2-ethylhexyl isomers. The key differentiator is the methine proton
signal (

~4.9-5.0 ppm) coupled to a methyl doublet.

Proton () NMR Data

Chemical Shift

Coupling (
( Mult. Integ. Assignment
Hz)
pPpm)
Vinyl
6.38 dd 1H
(Trans to CO)
Vinyl
6.10 dd 1H
(Cisto CO)
Vinyl
5.79 dd 1H
(Geminal to CO)
Coupled to
4.95 m (sex) 1H Methine -CH-O-
and
-Methylene ( Adjacent to
1.55-1.65 m 2H _
methine
)
_ Middle
1.30-1.40 m 4H Bulk Alkyl Chain
methylenes
1.23 d 3H “Methyl ( (Diagnostic
-CH-) Peak)
0.89 t 3H Terminal Methyl
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Technical Insight: The methine proton at 4.95 ppm is shifted downfield significantly compared to
2-hexanol (~3.8 ppm) due to the deshielding effect of the acrylate ester carbonyl. This sextet-
like multiplet is the "fingerprint" of the secondary ester.

Carbon () NMR Data

Shift (
Carbon Type Assighment
ppm)
166.1 Quaternary C=0 (Carbonyl)
Vinyl
130.2
(Terminal)
Vinyl
129.1
(Internal)
Methine -CH-O- (Secondary
71.5
alcohol carbon)
Alkyl C3 (
35.8
next to methine)
27.8 Alkyl C4
22.7 Alkyl C5
-Methyl
20.1 v
on methine)
14.1 Terminal Methyl

Visualization: NMR Assignment Logic
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Caption: Logic flow for assigning 1H NMR signals based on chemical environment zones.

Experimental Protocols
Protocol A: Sample Preparation for NMR

Objective: Prepare a high-resolution sample for structural verification.
o Solvent Selection: Use Chloroform-d (

) (99.8% D) containing 0.03% v/v TMS.

» Concentration: Dissolve 10-15 mg of 1-methylpentyl acrylate liquid in 0.6 mL of

o Note: High concentrations (>50 mg) may cause viscosity broadening; keep dilute.
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« Filtration: If the monomer contains polymer gel particles, filter through a small plug of glass
wool into the NMR tube.

e Acquisition:
o Set relaxation delay (

) to
seconds to ensure accurate integration of vinyl protons.

o Acquire 16-32 scans for 1H; 256-1024 scans for 13C.

Protocol B: GC-MS Analysis

Objective: Assess purity and confirm molecular weight.
o Column: DB-5ms or equivalent non-polar capillary column (30m x 0.25mm).
e Carrier Gas: Helium at 1.0 mL/min constant flow.
e Temperature Program:
o Hold at 50°C for 2 min.
o Ramp 10°C/min to 250°C.
o Hold 5 min.
e Inlet: Split mode (50:1), 250°C.

o Detection: El Source at 230°C, Quadrupole at 150°C. Scan range 35-350 amu.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Spectroscopic Data Guide: 1-Methylpentyl Acrylate (2-
Hexyl Acrylate)]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://eprints.hud.ac.uk/view/depts/sas.date.html
https://ediss.uni-goettingen.de/_ray?/bitstream/handle/11858/00-1735-0000-0022-60A5-2/SDiaz_Thesis_2013.pdf?sequence=1&isAllowed=y
https://www.tandfonline.com/doi/abs/10.1163/092050609X12580984253769
https://www.benchchem.com/product/b12643921?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/363740687_Influence_of_elongation_and_desaturation_on_chemosensory_properties_in_acrylates_and_their_corresponding_1-alken-3-ones
https://eprints.hud.ac.uk/view/depts/sas.date.html
https://ediss.uni-goettingen.de/_ray?/bitstream/handle/11858/00-1735-0000-0022-60A5-2/SDiaz_Thesis_2013.pdf?sequence=1&isAllowed=y
https://www.benchchem.com/product/b12643921/docs#spectroscopic-data-guide-1-methylpentyl-acrylate-2-hexyl-acrylate
https://www.benchchem.com/product/b12643921/docs#spectroscopic-data-guide-1-methylpentyl-acrylate-2-hexyl-acrylate
https://www.benchchem.com/product/b12643921/docs#spectroscopic-data-guide-1-methylpentyl-acrylate-2-hexyl-acrylate
https://www.benchchem.com/product/b12643921/docs#spectroscopic-data-guide-1-methylpentyl-acrylate-2-hexyl-acrylate
https://www.benchchem.com/product/b12643921?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12643921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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